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Introduction

Leonardite, a soft, waxy, black or brown, glassy mineraloid, is a rich source of humic
substances, including fulvic acid.[1] Fulvic acid, and by extension its dehydrated form,
anhydrofulvic acid, is of significant interest in various fields, including agriculture and
pharmaceuticals, due to its high cation exchange capacity and bioactive properties.[1][2] This
document provides a detailed protocol for the extraction and purification of anhydrofulvic acid
from leonardite, based on established methodologies. The protocol involves an initial alkaline
extraction followed by acidification to separate humic acid, leaving fulvic acid in the solution,
which is then isolated and dried.

Experimental Protocols

1. Alkaline Extraction of Humic and Fulvic Acids
This initial step aims to solubilize the humic and fulvic acids present in the leonardite ore.
o Materials:

o Leonardite powder (ground and sieved)[3]

o Potassium hydroxide (KOH) or Sodium hydroxide (NaOH) solution (0.1 N to 1 N)[4]
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Distilled water

o

Beakers or flasks

o

[¢]

Magnetic stirrer or shaker

[e]

Heating mantle or water bath

e Procedure:

[¢]

Weigh a desired amount of leonardite powder (e.g., 50 g).

o

Add the leonardite powder to a beaker or flask containing a specific volume of the alkaline
solution (e.g., 250 mL of 0.1 N NaOH).

o

Stir the mixture continuously at a controlled temperature (e.g., 50-60 °C) for a defined
period (e.g., 2 to 32 hours).

o

After the extraction period, allow the mixture to cool to room temperature.
2. Separation of Humin and Solubilized Humic/Fulvic Acids

This step separates the insoluble fraction (humin) from the liquid extract containing humic and
fulvic acids.

e Materials:

o Centrifuge

o Centrifuge tubes

o Filtration apparatus (e.g., vacuum filtration)
e Procedure:

o Transfer the mixture to centrifuge tubes.

o Centrifuge the mixture at a specified speed (e.g., 3500-8000 rpm) for a set duration (e.g.,
15-30 minutes) to pellet the insoluble humin.
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o Carefully decant the supernatant, which contains the dissolved humic and fulvic acids.

o For enhanced separation, the supernatant can be further filtered to remove any remaining
solid particles.

3. Precipitation of Humic Acid

Acidification of the supernatant selectively precipitates humic acid, leaving fulvic acid in the

solution.

e Materials:
o Hydrochloric acid (HCI) or Acetic acid (concentrated or 0.1 N)
o pH meter
o Beakers

e Procedure:

[¢]

Transfer the supernatant to a clean beaker.

[e]

Slowly add acid dropwise while continuously stirring and monitoring the pH.

o

Continue adding acid until the pH of the solution reaches a value between 2.0 and 4.0.

[¢]

The precipitation of humic acid will be observed as a dark, solid material.

[e]

Allow the mixture to stand for a period to ensure complete precipitation.
4. Isolation of Fulvic Acid Solution
This step separates the precipitated humic acid from the fulvic acid-rich solution.
e Materials:
o Centrifuge

o Centrifuge tubes
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e Procedure:
o Transfer the acidified mixture to centrifuge tubes.

o Centrifuge at a specified speed (e.g., 5000-8000 rpm) for a defined duration (e.g., 15-30
minutes) to pellet the precipitated humic acid.

o The resulting supernatant is the fulvic acid solution, identifiable by its yellow to yellow-
brown color.

5. Concentration and Drying to Obtain Anhydrofulvic Acid
The final step involves removing the solvent to obtain the solid anhydrofulvic acid.
e Materials:
o Rotary evaporator or a heating plate in a porcelain dish
o Drying oven
e Procedure:

o The fulvic acid solution can be concentrated using a rotary evaporator at a controlled
temperature (e.g., 40-60 °C).

o Alternatively, the solution can be heated in a porcelain dish at a low temperature (e.g., 40
°C) to evaporate the water.

o The resulting solid is the anhydrofulvic acid, which can be further dried in an oven at a
low temperature (e.g., 90 °C) to remove any residual moisture.

Quantitative Data Summary

The following table summarizes the quantitative parameters from various extraction protocols
for humic and fulvic acids from leonardite.
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Parameter Value Source

Extraction

Leonardite to Solvent Ratio 59 :100 mL

50 g : 250 mL

40 g : 400 mL

Alkaline Solution 1 N KOH

0.1 N NaOH

0.01 M KOH

Extraction Temperature 50 °C

60 °C

Room Temperature, 40 °C, 60
°C

Extraction Time 2 hours

32 hours

30 min, 1, 2, 3 hours

Separation

Centrifugation Speed 3500 rpm

5000 rpm

8000 rpm

Centrifugation Time 15 min

25 min

30 min

Precipitation & Isolation

Acid for Precipitation Acetic Acid

Hydrochloric Acid
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Final pH for HA Precipitation 20-4.0

Drying

Drying Temperature 40 °C

60 °C (Rotary Evaporator)

90 °C

Visualizations

Anhydrofulvic Acid Extraction Workflow

The following diagram illustrates the step-by-step workflow for the extraction of anhydrofulvic

acid from leonardite.
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Anhydrofulvic Acid Extraction Workflow from Leonardite.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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